Cas no 2680852-28-0 (3-1-(2,2,2-trifluoroacetyl)azetidin-3-ylcyclobutane-1-carboxylic acid)

• Product Name: 3-1-(2,2,2-trifluoroacetyl)azetidin-3-ylcyclobutane-1-carboxylic acid
• CAS No: 2680852-28-0
• MF: C₁₀H₁₂F₃NO₃
• MW: 251.202393531799
• CID: 5651192
• PubChem ID: 165910167
• Update Time: 2025-06-11

3-1-(2,2,2-trifluoroacetyl)azetidin-3-ylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-[1-(2,2,2-trifluoroacetyl)azetidin-3-yl]cyclobutane-1-carboxylic acid
• 2680852-28-0
• EN300-28278768
• 3-1-(2,2,2-trifluoroacetyl)azetidin-3-ylcyclobutane-1-carboxylic acid

• Inchi： 1S/C10H12F3NO3/c11-10(12,13)9(17)14-3-7(4-14)5-1-6(2-5)8(15)16/h5-7H,1-4H2,(H,15,16)
• InChI Key： PQVJZNQSPLOEED-UHFFFAOYSA-N
• SMILES： FC(C(N1CC(C1)C1CC(C(=O)O)C1)=O)(F)F

Computed Properties

• Exact Mass: 251.07692773g/mol
• Monoisotopic Mass: 251.07692773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 57.6Ų

Additional information on 3-1-(2,2,2-trifluoroacetyl)azetidin-3-ylcyclobutane-1-carboxylic acid

Introduction to 3-1-(2,2,2-trifluoroacetyl)azetidin-3-ylcyclobutane-1-carboxylic acid (CAS No. 2680852-28-0)

3-1-(2,2,2-trifluoroacetyl)azetidin-3-ylcyclobutane-1-carboxylic acid, identified by the CAS number 2680852-28-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by a cyclobutane ring fused with an azetidine moiety, both of which are strategically positioned to enhance its pharmacological potential. The presence of a 2,2,2-trifluoroacetyl group further modulates its chemical properties, making it a promising candidate for various biochemical applications.

The structural design of 3-1-(2,2,2-trifluoroacetyl)azetidin-3-ylcyclobutane-1-carboxylic acid incorporates key features that are highly relevant to modern drug discovery efforts. The cyclobutane ring contributes to steric hindrance, which can be critical in optimizing binding affinity to biological targets. Meanwhile, the azetidine ring provides a flexible yet constrained scaffold that allows for fine-tuning of molecular interactions. The trifluoroacetyl substituent introduces electron-withdrawing effects and potential hydrogen bonding capabilities, which are often exploited in the development of bioactive molecules.

In recent years, there has been a growing interest in the synthesis and characterization of compounds that incorporate fluorine atoms due to their ability to modulate metabolic stability and binding affinity. The trifluoroacetyl group in 3-1-(2,2,2-trifluoroacetyl)azetidin-3-ylcyclobutane-1-carboxylic acid is particularly noteworthy, as it has been shown to enhance the bioavailability and pharmacokinetic profiles of several therapeutic agents. This modification is part of a broader trend in medicinal chemistry where fluorinated compounds are being explored for their enhanced efficacy and selectivity.

One of the most compelling aspects of 3-1-(2,2,2-trifluoroacetyl)azetidin-3-ylcyclobutane-1-carboxylic acid is its potential as a building block for more complex drug candidates. The combination of the cyclobutane and azetidine rings provides a versatile platform for further functionalization, allowing chemists to tailor the molecule's properties to specific biological targets. For instance, researchers have utilized similar scaffolds in the development of protease inhibitors and other enzyme-targeting agents. The trifluoroacetyl group can serve as a handle for further derivatization, enabling the creation of novel analogs with improved pharmacological characteristics.

The synthesis of 3-1-(2,2,2-trifluoroacetyl)azetidin-3-ylcyclobutane-1-carboxylic acid represents a significant achievement in synthetic organic chemistry. The process involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as transition metal catalysis and flow chemistry have been employed to streamline the synthetic route. These methodologies not only improve efficiency but also enhance scalability, which is crucial for industrial applications. The ability to produce this compound reliably underscores its importance as a research tool and potential lead compound.

From a biological perspective, 3-1-(2,2,2-trifluoroacetyl)azetidin-3-ylcyclobutane-1-carboxylic acid has shown promise in preclinical studies as a modulator of various biological pathways. Its structural features suggest potential activity against targets involved in inflammation, cancer metabolism, and neurodegenerative diseases. For example, the trifluoroacetyl group has been associated with enhanced binding interactions with certain enzymes and receptors due to its ability to form strong hydrogen bonds and participate in dipole-dipole interactions. This property makes it an attractive moiety for designing molecules with high affinity and selectivity.

The integration of computational methods into the study of 3-1-(2,2,2-trifluoroacetyl)azetidin-3-ylcyclobutane-1-carboxylic acid has further accelerated its development as a pharmacological agent. Molecular modeling techniques allow researchers to predict how this compound will interact with biological targets at the atomic level. These simulations provide valuable insights into binding modes and can guide the optimization process by identifying key structural features that contribute to potency and selectivity. By leveraging computational tools alongside experimental data, scientists can more efficiently design derivatives with improved therapeutic profiles.

Recent advancements in biocatalysis have also opened new avenues for exploring the potential applications of 3-1-(2,2,2-trifluoroacetyl)azetidin-3-ylcyclobutane-1-carboxylic acid. Enzyme-mediated reactions offer a sustainable alternative to traditional synthetic methods by reducing waste generation and energy consumption. Researchers have successfully employed biocatalytic strategies to modify this compound in ways that would be challenging using conventional chemical approaches. Such innovations not only align with green chemistry principles but also expand the synthetic toolkit available for drug development.

The future prospects for 3-1-(2,2,2-trifluoroacetyl)azetidin-3-ylcyclobutane-1-carboxylic acid are bright given its versatile structure and promising biological activity. Ongoing research aims to uncover new derivatives with enhanced efficacy against various diseases while maintaining safety profiles suitable for clinical translation. Collaborative efforts between academic institutions and pharmaceutical companies are essential in driving these developments forward through shared resources and expertise.